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Compound of Interest

Compound Name: 2-Methoxyethylamine

Cat. No.: B085606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the fundamental physicochemical

properties of 2-Methoxyethylamine, a key reagent in pharmaceutical and biotechnological

research. Its application as a building block in the synthesis of complex molecules, including

lipid-like materials for RNAi therapeutics, underscores its importance in modern drug

development.

Core Physicochemical Data
2-Methoxyethylamine, also known as 2-aminoethyl methyl ether, is a colorless liquid utilized

as an intermediate in various chemical syntheses.[1] Its core quantitative properties are

summarized below.

Property Value References

Molecular Formula C₃H₉NO [1][2]

CH₃OCH₂CH₂NH₂ [3][4][5]

Molecular Weight 75.11 g/mol [2][4][5][6]

75.10966 g/mol [1]
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The synthesis of 2-Methoxyethylamine can be achieved through various methods. One

documented industrial preparation involves a multi-step process beginning with inexpensive

starting materials, highlighting a cost-effective and scalable approach. The logical flow of this

synthesis is outlined below.

Starting Materials

Reaction Steps

Final Product

Ethanolamine

Azeotropic Dehydration
(Generation of Aldimine)

Benzaldehyde

Methylation
(Under alkaline conditions)

Deprotection & Alkalization

Rectification
(Purification)

2-Methoxyethylamine
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A logical workflow for the synthesis of 2-Methoxyethylamine.
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Experimental Methodologies
While detailed experimental protocols are specific to individual research applications, the

general methodologies involving 2-Methoxyethylamine leverage its primary amine and ether

functionalities.

Use as a Synthetic Reagent: 2-Methoxyethylamine serves as a reactant in various chemical

transformations. These include:

Substitution Reactions: It is used in substitution reactions with phosphoimidazolide-activated

derivatives of nucleosides.

Amide Synthesis: It readily reacts with carboxylic acids to form corresponding amides.

Aza-Michael Addition: It is employed for the chemical modification of α-acrylated cross-linked

polymers.

Role in Drug Delivery: A significant application of 2-Methoxyethylamine is in the synthesis of

lipid-like materials, which are crucial components of lipid nanoparticles (LNPs) for the delivery

of RNAi therapeutics.[2] The amine group allows for its incorporation into the polar head group

of cationic lipids, which are essential for encapsulating and delivering nucleic acid payloads.

Purification: For laboratory use, commercial grades of 2-Methoxyethylamine can be further

purified. A common method involves the azeotropic distillation of an aqueous solution with

benzene or methylene chloride to remove water, followed by distillation from zinc dust to

eliminate other impurities. Due to its propensity to absorb atmospheric carbon dioxide, it should

be stored in a tightly sealed container.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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